Cas no 36939-02-3 (1-Propanone,1-phenyl-3-(4-pyridinyl)-)

1-Propanone,1-phenyl-3-(4-pyridinyl)- structure
36939-02-3 structure
Product Name:1-Propanone,1-phenyl-3-(4-pyridinyl)-
CAS No:36939-02-3
MF:C14H13NO
MW:211.259123563766
CID:322552
PubChem ID:265162
Update Time:2025-04-19

1-Propanone,1-phenyl-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-phenyl-3-(4-pyridinyl)-
    • 1-phenyl-3-pyridin-4-ylpropan-1-one
    • 1-phenyl-3-(pyridin-4-yl)propan-1-one
    • AC1L6DD1
    • AC1Q5F4H
    • AR-1C5248
    • CTK4H7430
    • NCIOpen2_007017
    • NSC100991
    • SureCN4603533
    • 36939-02-3
    • AKOS017983727
    • SCHEMBL4603533
    • DTXSID10295288
    • DZJBQKLCTJMZSJ-UHFFFAOYSA-N
    • Isonicotinylbenzoylmethan
    • NSC-100991
    • Inchi: 1S/C14H13NO/c16-14(13-4-2-1-3-5-13)7-6-12-8-10-15-11-9-12/h1-5,8-11H,6-7H2
    • InChI Key: DZJBQKLCTJMZSJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 211.09979
  • Monoisotopic Mass: 211.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 378.1°Cat760mmHg
  • Flash Point: 189.8°C
  • Refractive Index: 1.577
  • PSA: 29.96
  • LogP: 2.89710

1-Propanone,1-phenyl-3-(4-pyridinyl)- Related Literature

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